4-(4-Ethylthiophenyl)nicotinic acid, 95%

• IUPAC Name: 4-(4-ethylsulfanylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2S/c1-2-18-11-5-3-10(4-6-11)12-7-8-15-9-13(12)14(16)17/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: IKNYTLPOZPBYOQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol

Description

4-(4-Ethylthiophenyl)nicotinic acid (4-ETPN) is a synthetic compound belonging to the family of pyridine derivatives. It is a highly potent and selective agonist of the α7-nicotinic acetylcholine receptor (nAChR). 4-ETPN is widely used in scientific research due to its ability to modulate the activity of the nAChR, which plays a key role in the regulation of neurotransmission and synaptic plasticity. The compound is available in 95% purity and is often used to study the structure and function of the nAChR.

Scientific Research Applications

4-(4-Ethylthiophenyl)nicotinic acid, 95% is widely used in scientific research due to its ability to modulate the activity of the nAChR. It has been used in studies to investigate the structure and function of the nAChR, as well as its role in neurotransmission and synaptic plasticity. It has also been used to study the effects of drugs on the nAChR, and to investigate the role of the nAChR in diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

4-(4-Ethylthiophenyl)nicotinic acid, 95% binds to the α7-nAChR and activates it, leading to the opening of the ion channel. This allows ions to flow through the channel, resulting in a change in the membrane potential of the cell. This change in membrane potential can lead to a variety of physiological effects, depending on the type of cell and the type of ion channel that is activated.
Biochemical and Physiological Effects
The activation of the nAChR by 4-(4-Ethylthiophenyl)nicotinic acid, 95% can lead to a variety of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine, acetylcholine, and glutamate, as well as to modulate the activity of other ion channels and receptors. It can also lead to changes in cell signaling pathways, gene expression, and neuronal excitability.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Ethylthiophenyl)nicotinic acid, 95% in lab experiments is its high selectivity for the α7-nAChR. This makes it an ideal tool for studying the structure and function of the nAChR, as well as its role in neurotransmission and synaptic plasticity. However, 4-(4-Ethylthiophenyl)nicotinic acid, 95% has a number of limitations, including its relatively short half-life and its lack of specificity for other nAChRs.

Future Directions

There are a number of potential future directions for research using 4-(4-Ethylthiophenyl)nicotinic acid, 95%. These include further studies into the structure and function of the nAChR, as well as its role in diseases such as Alzheimer's and Parkinson's. It could also be used to investigate the effects of drugs on the nAChR, and to develop new drugs that target the nAChR. Additionally, 4-(4-Ethylthiophenyl)nicotinic acid, 95% could be used to study the role of the nAChR in learning and memory, as well as its role in the development of addiction and other behavioral disorders.

Synthesis Methods

4-(4-Ethylthiophenyl)nicotinic acid, 95% can be synthesized in a few steps using 4-methylthiophenol, acetic anhydride, and sodium hydroxide. First, 4-methylthiophenol is reacted with acetic anhydride in an aqueous solution to form 4-methylthiophenyl acetic acid. This is then treated with sodium hydroxide to form 4-(4-ethylthiophenyl)nicotinic acid.